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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1211169

This guide provides a detailed comparison of the piezoelectric coefficients of three prominent
materials: Rochelle salt, quartz, and lead zirconate titanate (PZT). The information is intended
for researchers, scientists, and professionals in drug development who utilize piezoelectric
materials in sensors, actuators, and other precision devices.

Introduction to Piezoelectricity

The piezoelectric effect is the ability of certain crystalline materials to generate an electric
charge in response to applied mechanical stress. Conversely, these materials exhibit a
mechanical deformation when an external electric field is applied. This property is quantified by
the piezoelectric coefficient, d, which relates the induced strain to the applied electric field
(converse effect) or the induced charge density to the applied mechanical stress (direct effect).
The coefficient is typically expressed in picocoulombs per newton (pC/N) or picometers per volt
(pm/V).

Data Presentation: A Quantitative Comparison

The piezoelectric properties of Rochelle salt, quartz, and PZT vary significantly. The following
table summarizes their typical piezoelectric coefficients for easy comparison.
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Piezoelectric Typical Value Key Characteristics

Material . T
Coefficient (pPCIN) & Limitations

Exhibits exceptionally
high piezoelectricity

Rochelle Salt (Sodium but only within a

_ >100 (can reach
Potassium Tartrate dia4, d2s, dse narrow temperature
several thousand)

Tetrahydrate) range (-18°C to 24°C).

[1] Highly sensitive to

humidity.[2][3]

Low piezoelectric
coefficient but offers

- exceptional
o-Quartz (Silicon

o di1 ~2.3 temperature and
Dioxide)

mechanical stability.
Commonly used as a

frequency standard.

A versatile ceramic
with a strong
piezoelectric effect.
PZT (Lead Zirconate Properties can be
_ dss 200 - 600 _ o
Titanate) tailored by varying its
composition (e.g.,
PZT-5A, PZT-5H).[4]

[5]L6]

Experimental Protocols: Measuring the Piezoelectric
Coefficient

Several methods exist for measuring the piezoelectric coefficient, each with its own
advantages.[7][8][9] The direct method, often called the quasi-static or Berlincourt method, is a
common and straightforward approach for determining the dss coefficient.[10]

Objective: To determine the longitudinal piezoelectric charge coefficient (dss3) of a material by
applying a known dynamic force and measuring the resulting electrical charge.
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Apparatus:
e Piezoelectric sample: A prepared sample of the material with electrodes on opposing faces.

» Force generator: A device capable of applying a low-frequency, oscillating force (e.g., a
mechanical shaker or a small impact hammer).

o Force sensor: A calibrated load cell to precisely measure the applied force.

o Charge amplifier or electrometer: A device to measure the small electrical charge generated
by the sample.[8]

o Data acquisition system: To record and synchronize the force and charge signals.
Methodology:

o Sample Preparation: The material to be tested is cut to a specific geometry (e.g., a disc or a
rectangular plate) and electroded on the faces perpendicular to the axis of interest (the '3’
direction for dss).

» Mounting: The sample is securely mounted in the test fixture between the force generator
and the force sensor. It is crucial to ensure uniform application of force across the electrode

area.

» Force Application: A sinusoidal or periodic compressive force of a known amplitude and low
frequency (typically around 100 Hz) is applied to the sample. The force should be low
enough to ensure the material operates in its linear piezoelectric region.

o Charge Measurement: The charge generated across the electrodes of the sample is
measured using a charge amplifier. The output of the charge amplifier is a voltage
proportional to the input charge.

o Data Acquisition: The force signal from the load cell and the charge signal (converted to
voltage) from the charge amplifier are recorded simultaneously.

» Calculation: The piezoelectric coefficient dss is calculated as the ratio of the generated
charge (Q) to the applied force (F):
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d3s=Q/F

The peak values of the synchronized charge and force signals are used for this calculation.
The measurement is typically repeated multiple times to ensure accuracy and repeatability.

Visualization of Experimental Workflow

The logical flow of the direct method for measuring the piezoelectric effect can be visualized as
follows.

Piezoelectric Material

Step 1: Apply Force

Apply Mechanical Stress

(Known Force)

Step 2: Piezoelectric Effect

Induce Electric Polarization
(Charge Generation)

Step 3: Quantify Output

Measure Generated Charge

(Charge Amplifier)

Step 4: Determine Coefficient

Calculate d=Q/F

Click to download full resolution via product page

Workflow for Direct Piezoelectric Effect Measurement.

Summary and Conclusion
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The choice between Rochelle salt, quartz, and PZT depends critically on the specific
application's requirements.

» Rochelle Salt: Offers an unparalleled piezoelectric coefficient, making it suitable for highly
sensitive applications. However, its utility is severely restricted by its narrow operational
temperature range and high sensitivity to environmental humidity, which can alter its
properties.[1][2][11]

e Quartz: While having a modest piezoelectric coefficient, its exceptional stability against
thermal and mechanical variations makes it the material of choice for frequency control
applications, such as oscillators in clocks and electronics.

o PZT: Represents a balance of high performance and versatility. As a family of ceramics, its
properties can be tailored to specific needs, offering strong piezoelectric effects suitable for a
wide range of sensor and high-displacement actuator applications.[12] PZT-5H, for instance,
is known for its very high sensitivity.[6][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Rochelle Salt-Based Ferroelectric and Piezoelectric Composite Produced with Simple
Additive Manufacturing Techniques - PMC [pmc.ncbi.nim.nih.gov]

e 2.icmp.lviv.ua [icmp.lviv.ua]

e 3. preprints.org [preprints.org]

e 4. ntrs.nasa.gov [ntrs.nasa.gov]

e 5. Ceramic Materials (PZT) - Boston Piezo-Optics Inc. [bostonpiezooptics.com]
¢ 6. he-shuai.com [he-shuai.com]

e 7. Table | from Comparison of Methods for the Measurement of Piezoelectric Coefficients |
Semantic Scholar [semanticscholar.org]

8. dspace.vut.cz [dspace.vut.cz]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1211169?utm_src=pdf-body
https://www.benchchem.com/product/b1211169?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
https://icmp.lviv.ua/journal/zbirnyk.43/009/art09.pdf
https://physlab.org/wp-content/uploads/2016/04/Ref.2.pdf
http://afm.cn/sites/default/files/papers/1809.pdf
https://www.he-shuai.com/what-is-pzt-5h/
https://depts.washington.edu/solgel/documents/pub_docs/journal_docs/2013/VIB-11-1084_Published.pdf
https://www.benchchem.com/product/b1211169?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
https://icmp.lviv.ua/journal/zbirnyk.43/009/art09.pdf
https://www.preprints.org/manuscript/202107.0492/v1/download
https://ntrs.nasa.gov/api/citations/19980236888/downloads/19980236888.pdf
https://bostonpiezooptics.com/ceramic-materials-pzt
https://www.he-shuai.com/what-is-pzt-5h/
https://www.semanticscholar.org/paper/Comparison-of-Methods-for-the-Measurement-of-Fialka-Benes/922a8f607cff8ed4b544647a03b732eff2ce1ecf/figure/13
https://www.semanticscholar.org/paper/Comparison-of-Methods-for-the-Measurement-of-Fialka-Benes/922a8f607cff8ed4b544647a03b732eff2ce1ecf/figure/13
https://dspace.vut.cz/server/api/core/bitstreams/f0413933-3aa8-4991-92a3-d62c9a0f5a2e/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

9. researchgate.net [researchgate.net]

e 10. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
e 11. physlab.org [physlab.org]

e 12. afm.cn [afm.cn]

e 13. depts.washington.edu [depts.washington.edu]

 To cite this document: BenchChem. [A Comparative Guide to the Piezoelectric Coefficients of
Rochelle Salt, Quartz, and PZT]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211169#comparing-the-piezoelectric-coefficient-of-
rochelle-salt-to-quartz-and-pzt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.researchgate.net/publication/254042151_Comparison_of_Methods_for_the_Measurement_of_Piezoelectric_Coefficients
https://eprintspublications.npl.co.uk/2768/1/mgpg44.pdf
https://physlab.org/wp-content/uploads/2016/04/Ref.2.pdf
http://afm.cn/sites/default/files/papers/1809.pdf
https://depts.washington.edu/solgel/documents/pub_docs/journal_docs/2013/VIB-11-1084_Published.pdf
https://www.benchchem.com/product/b1211169#comparing-the-piezoelectric-coefficient-of-rochelle-salt-to-quartz-and-pzt
https://www.benchchem.com/product/b1211169#comparing-the-piezoelectric-coefficient-of-rochelle-salt-to-quartz-and-pzt
https://www.benchchem.com/product/b1211169#comparing-the-piezoelectric-coefficient-of-rochelle-salt-to-quartz-and-pzt
https://www.benchchem.com/product/b1211169#comparing-the-piezoelectric-coefficient-of-rochelle-salt-to-quartz-and-pzt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211169?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

